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Compound of Interest

Compound Name: Rubidium sulfate

Cat. No.: B1206643 Get Quote

This in-depth technical guide provides comprehensive health and safety information for

rubidium sulfate, tailored for researchers, scientists, and professionals in drug development.

The following sections detail toxicological data, safe handling protocols, and emergency

procedures.

Chemical and Physical Properties
Rubidium sulfate (Rb₂SO₄) is a white, odorless crystalline solid. It is soluble in water and its

properties are critical to understanding its safe handling and potential hazards.

Property Value

CAS Number 7488-54-2

Molecular Formula O₄Rb₂S

Molecular Weight 267 g/mol

Appearance White crystalline powder or crystals

Odor Odorless

Toxicological Data
The toxicological properties of rubidium sulfate have not been fully investigated. However,

available data indicates potential hazards upon exposure. The toxicity of rubidium compounds
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is generally attributed to the anion.

Acute Toxicity:

Endpoint Value Species Route Source

LD50 4,594 mg/kg Rat Oral [1][2]

LD50 1 g/kg Rat Intraperitoneal [1]

LD50: Lethal Dose, 50% - the dose of a substance that is lethal to 50% of a test population.

Health Effects:

Skin Irritation: Causes skin irritation.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

Neurological Effects: In lethal-dose studies on rats, rubidium sulfate has been observed to

cause spastic paralysis, somnolence, and convulsions.[4] Overexposure to rubidium

compounds may lead to muscle and red blood cell accumulation, potentially causing

neuromuscular effects, hyperirritability, and muscle spasms.[5]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

Carcinogenic Effects: No components of this product present at levels greater than or equal

to 0.1% are identified as confirmed carcinogens by IARC, ACGIH, NTP, and OSHA.[1]

Mutagenic Effects: Not available.[1]

Teratogenic Effects: No data available.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited for rubidium sulfate are not

readily available in the public domain. However, the methodologies likely followed standardized
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guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Oral LD50 Test (Based on OECD Guideline 420: Acute Oral Toxicity - Fixed Dose Procedure):

The objective of this test is to determine the dose of a substance that causes acute toxic effects

but not lethality.

Test Animals: Typically, young adult rats of a single sex (usually females, as they are often

more sensitive) are used.

Housing and Feeding: Animals are housed in standard laboratory conditions with access to

food and water. They are fasted before administration of the test substance.

Dosage and Administration: A starting dose is selected based on available information. The

substance is administered in a single dose by gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for a period of at least 14 days.

Endpoint: The test identifies a dose that causes clear signs of toxicity without mortality. This

information is used for hazard classification.

Dermal Irritation Test (Based on OECD Guideline 404: Acute Dermal Irritation/Corrosion):

This test evaluates the potential of a substance to cause skin irritation.

Test Animals: Albino rabbits are typically used.

Procedure: A small area of the animal's skin is shaved. The test substance (0.5 g for solids)

is applied to the shaved area and covered with a gauze patch for a 4-hour exposure period.

Observation: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the scores.
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Eye Irritation Test (Based on OECD Guideline 405: Acute Eye Irritation/Corrosion):

This test assesses the potential of a substance to cause eye irritation or damage.

Test Animals: Albino rabbits are generally used.

Procedure: A single dose of the test substance is applied into one eye of the animal. The

other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific intervals after application.

Scoring: The severity of the eye reactions is scored to determine the level of irritation.

Hazard Identification and Risk Management
The primary hazards associated with rubidium sulfate are skin, eye, and respiratory irritation.

Exposure Route

First Aid Measures

Medical Attention

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off immediately with soap and plenty of water.
Remove contaminated clothing. Rinse immediately with plenty of water for at least 15 minutes. Clean mouth with water.

Get Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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